4-Hydroxy-3,5-bis(isopropyl)benzaldehyde

• IUPAC Name: 4-hydroxy-3,5-di(propan-2-yl)benzaldehyde
• InChI: InChI=1S/C13H18O2/c1-8(2)11-5-10(7-14)6-12(9(3)4)13(11)15/h5-9,15H,1-4H3
• InChI Key: WVGDLTQPAQUBMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1O)C(C)C)C=O
• Molecular Formula: C13H18O2
• DSSTOX Substance ID: DTXSID50147095
• Molecular Weight: 206.28 g/mol
• CAS No.: 10537-86-7

Description

4-Hydroxy-3,5-bis(isopropyl)benzaldehyde is an organic compound with the molecular formula C13H18O2 and a molecular weight of 206.28 g/mol . It is a white solid with a melting point of 119-120°C and a boiling point of approximately 291.5°C . This compound is known for its use as an intermediate in the synthesis of various chemical derivatives and has applications in multiple fields, including chemistry and industry .

Mechanism of Action

Target of Action

It is used as a starting material for the synthesis of other compounds, suggesting that its targets could be related to the targets of these derivative compounds .

Mode of Action

It is known to be used in the synthesis of 3,5-Dialkyl-4-hydroxybenzonitrile derivatives and MTS PHOTO-SWITCHABLE Compound . The interaction of this compound with its targets and the resulting changes would depend on the specific biochemical context.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-Hydroxy-3,5-bis(isopropyl)benzaldehyde . These factors could include temperature, pH, and the presence of other molecules in the environment.

Biochemical Analysis

Biochemical Properties

It is known to be used as an intermediate in the synthesis of MTS PHOTO-SWITCHABLE Compound, a derivative compound of Maleidopropionic Acid, a sulfhydryl reactive heterobifunctional crosslinking reagent . This suggests that it may interact with enzymes, proteins, and other biomolecules in biochemical reactions.

Cellular Effects

Given its role in the synthesis of a crosslinking reagent, it may influence cell function by interacting with cellular proteins and potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely to exert its effects at the molecular level through binding interactions with biomolecules, potentially leading to enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

Given its role in the synthesis of a crosslinking reagent, it may interact with enzymes or cofactors in metabolic pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Hydroxy-3,5-bis(isopropyl)benzaldehyde can be synthesized through the hydroxymethylation of the corresponding alcohol, 4-hydroxy-3,5-bis(isopropyl)benzyl alcohol, using formaldehyde under acidic conditions . The reaction involves the formation of a hydroxymethyl intermediate, which is subsequently oxidized to form the aldehyde.

Industrial Production Methods: In industrial settings, the compound is typically produced using similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The process involves careful control of temperature, pH, and reaction time to achieve the desired product .

Chemical Reactions Analysis

Types of Reactions: 4-Hydroxy-3,5-bis(isopropyl)benzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The hydroxyl group can participate in substitution reactions to form ethers or esters.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides are used for substitution reactions.

Major Products:

Oxidation: 4-Hydroxy-3,5-bis(isopropyl)benzoic acid.

Reduction: 4-Hydroxy-3,5-bis(isopropyl)benzyl alcohol.

Substitution: Various ethers or esters depending on the substituent used.

Scientific Research Applications

4-Hydroxy-3,5-bis(isopropyl)benzaldehyde is used in scientific research for several purposes:

Chemistry: It serves as a starting material for the synthesis of 3,5-dialkyl-4-hydroxybenzonitrile derivatives and other complex organic molecules.

Biology: It is used in the synthesis of photo-switchable compounds that can be used in biological studies to control molecular interactions with light.

Medicine: The compound is an intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

Industry: It is used in the production of fragrances and flavoring agents due to its aromatic properties.

Comparison with Similar Compounds

• 4-Hydroxy-3,5-diisopropylbenzaldehyde
• 3,5-Diisopropyl-4-hydroxybenzaldehyde
• 4-Hydroxy-3,5-dimethylbenzaldehyde

Comparison: 4-Hydroxy-3,5-bis(isopropyl)benzaldehyde is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. Compared to similar compounds, it has a higher molecular weight and different reactivity due to the presence of isopropyl groups .

Synthesis routes and methods

Procedure details

18 g of 2,6-di isopropyl phenol and 1.8 g HMTA (hexamethylene tetraamine) in 60 ml TFA (trifluoro acetic acid) was refluxed 3.5 hours. Workup, chromatography on silica gel (CH2Cl2) and trituration with hexane gave 5.3 g, 26% yield, white solid, mp-103° C. (3,5,-di-iso-propyl 4 hydroxybenzaldehyde). NMR CDCl3 δ 9.87 (1H,S,CHO), 7.63 (2H,S), 3.19 (2H,septet,J=7.7 Hz), 1.30 (12H,d,J=7.7 Hz). 0.4 g of 3,5,-diisopropyl-4-hydroxy benzaldehyde), 0.15 g of malononitrile and 3 drops piperidine in 30 ml ethanol were refluxed 3.5 hours. Workup and trituration with hexane gave 0.28 g, 56% yield, yellow solid, mp-150° C. NMR CDCl3 δ 7.69 (2H,S), 7.65 (1H,S,vinyl), 3.16 (2H,septet,J=7.0 Hz), 1.29 (12H,d,J=7.0 Hz). MS-254 (M+,59), 239 (M-CH3,95), 197 (M-2CN3 -HCN, 100%), 149 (25), m/e.